Benzo[b]thiophene, 5-bromo-3-(trifluoromethyl)-

• IUPAC Name: 5-bromo-3-(trifluoromethyl)-1-benzothiophene
• InChI: InChI=1S/C9H4BrF3S/c10-5-1-2-8-6(3-5)7(4-14-8)9(11,12)13/h1-4H
• InChI Key: ATSKROKGIXTRAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=CS2)C(F)(F)F
• Molecular Formula: C9H4BrF3S
• DSSTOX Substance ID: DTXSID20463113
• Molecular Weight: 281.09 g/mol
• CAS RN: 617706-24-8

Description

Benzo[b]thiophene is an aromatic organic compound with a molecular formula C8H6S. It has an odor similar to naphthalene (mothballs) and occurs naturally as a constituent of petroleum-related deposits such as lignite tar. It has no household use. In addition to benzo[b]thiophene, a second isomer is known: benzo[c]thiophene.

Synthesis Analysis

Most syntheses of benzothiophene create substituted benzothiophenes as a precursor to further reactions. An example is the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2. Thiourea can be used as a reagent in place of sodium sulfide or potassium sulfide. In the presence of a gold catalyst, a more complex 2,3-disubstituted benzothiophene can be synthesized.

Molecular Structure Analysis

The molecular structure of 5-bromo-3-(bromomethyl)benzo[b]thiophene has an empirical formula (Hill Notation) of C9H6Br2S1 and a molecular weight of 306.02.

Chemical Reactions Analysis

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Physical And Chemical Properties Analysis

Benzothiophene has a molar mass of 134.20 g·mol−1. It appears as a white solid with a density of 1.15 g/cm3. It has a melting point of 32 °C and a boiling point of 221 °C.

Mechanism of Action

A fusion inhibitor of influenza A virus, based on oligothiophene, is capped by 3-fluoro-5-(trifluoromethyl)benzoic acid. The product exhibits an inhibition of 0.22 µM on the membrane fusion between the virus and the endosome of the host cells.

Safety and Hazards

The safety information for 5-bromo-3-(bromomethyl)benzo[b]thiophene indicates that it is classified as non-combustible solids. Its flash point is not applicable. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use of personal protective equipment and ensuring adequate ventilation is advised.

Future Directions

As a benzoic acid building block, 3-fluoro-5-(trifluoromethyl)benzoic acid can be easily attached to molecule scaffolds through amination reactions. The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation.